Cas no 101710-66-1 (1,4-Benzenedimethanaminium,N1,N1,N1,N4,N4,N4-hexabutyl-, bromide (1:2))

• Product Name: 1,4-Benzenedimethanaminium,N1,N1,N1,N4,N4,N4-hexabutyl-, bromide (1:2)
• CAS No: 101710-66-1
• MF: C₃₂H₆₂Br₂N₂
• MW: 634.656088352203
• CID: 233527
• PubChem ID: 58758
• Update Time: 2025-04-19

1,4-Benzenedimethanaminium,N1,N1,N1,N4,N4,N4-hexabutyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanaminium,N1,N1,N1,N4,N4,N4-hexabutyl-, bromide (1:2)
• (p-Phenylenedimethylene)bis(tributylammonium bromide)
• tributyl-[[4-[(tributylazaniumyl)methyl]phenyl]methyl]azanium,dibromide
• AC1L1PPA
• AC1Q1R4D
• AMMONIUM, (p-PHENYLENEDIMETHYLENE)BIS(TRIBUTYL-, DIBROMIDE
• LS-18901
• n,n'-(benzene-1,4-diyldimethanediyl)bis(n,n-dibutylbutan-1-aminium) dibromide
• N,N'-[1,4-Phenylenebis(methylene)]bis(N,N-dibutylbutan-1-aminium) dibromide
• 1,4-Benzenedimethanaminium,n1,n1,n1,n4,n4,n4-hexabutyl-,bromide(1:2)
• DTXSID50906528
• tributyl-[[4-[(tributylazaniumyl)methyl]phenyl]methyl]azanium;dibromide
• 101710-66-1

• Inchi： 1S/C32H62N2.2BrH/c1-7-13-23-33(24-14-8-2,25-15-9-3)29-31-19-21-32(22-20-31)30-34(26-16-10-4,27-17-11-5)28-18-12-6;;/h19-22H,7-18,23-30H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： VMFMZVGYBPOLFA-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+](CCCC)(CCCC)(CCCC)CC1C=CC(=CC=1)C[N+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 569.8428
• Monoisotopic Mass: 632.327975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 22
• Complexity: 366
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 3.12880